Cas no 872365-14-5 (Fevipiprant)
Fevipiprant Chemical and Physical Properties
Names and Identifiers
-
- Fevipiprant
- 2-[2-methyl-1-[[4-methylsulfonyl-2-(trifluoromethyl)phenyl]methyl]pyrrolo[2,3-b]pyridin-3-yl]acetic acid
- NVP-QAW039
- QAW039
- Fevipiprant(NVP-QAW039)
- 2-Methyl-1-[[4-(methylsulfonyl)-2-(trifluoromethyl)phenyl]methyl]-1H-pyrrolo[2,3-b]pyridine-3-acetic acid (ACI)
- 2-(2-Methyl-1-(4-(methylsulfonyl)-2-(trifluoromethyl)benzyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)acetic acid
- [1-(4-((Methane)sulfonyl)-2-trifluoromethylbenzyl)-2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl]acetic acid
- QAW 039
-
- MDL: MFCD22548206
- Inchi: 1S/C19H17F3N2O4S/c1-11-15(9-17(25)26)14-4-3-7-23-18(14)24(11)10-12-5-6-13(29(2,27)28)8-16(12)19(20,21)22/h3-8H,9-10H2,1-2H3,(H,25,26)
- InChI Key: GFPPXZDRVCSVNR-UHFFFAOYSA-N
- SMILES: O=C(CC1=C(C)N(CC2C(C(F)(F)F)=CC(S(C)(=O)=O)=CC=2)C2C1=CC=CN=2)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
Fevipiprant Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Fevipiprant Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX153-50mg |
Fevipiprant |
872365-14-5 | 99+% | 50mg |
4188CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX153-1mg |
Fevipiprant |
872365-14-5 | 99+% | 1mg |
582CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX153-5mg |
Fevipiprant |
872365-14-5 | 99+% | 5mg |
952CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX153-100mg |
Fevipiprant |
872365-14-5 | 99+% | 100mg |
7357CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX153-25mg |
Fevipiprant |
872365-14-5 | 99+% | 25mg |
2791CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VX153-10mg |
Fevipiprant |
872365-14-5 | 99+% | 10mg |
1395CNY | 2021-05-07 | |
| DC Chemicals | DC11278-100 mg |
Fevipiprant |
872365-14-5 | >98% | 100mg |
$600.0 | 2022-02-28 | |
| DC Chemicals | DC11278-250 mg |
Fevipiprant |
872365-14-5 | >98% | 250mg |
$1100.0 | 2022-02-28 | |
| DC Chemicals | DC11278-1 g |
Fevipiprant |
872365-14-5 | >98% | 1g |
$2200.0 | 2022-02-28 | |
| TRC | F321755-1mg |
Fevipiprant |
872365-14-5 | 1mg |
$87.00 | 2023-05-18 |
Fevipiprant Production Method
Production Method 1
1.2 Reagents: Sulfuric acid Solvents: Water ; pH 9 - 10
Production Method 2
2.1 Catalysts: Pivalic acid , N-Acetyl-L-cysteine Solvents: Methyl isobutyl ketone ; 4 h, 155 °C
2.2 Catalysts: Pivalic acid Solvents: Methyl isobutyl ketone ; 15 h, 1.1 - 1.5 bar, 145 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ; 4 h, 50 °C
2.4 Reagents: Sulfuric acid Solvents: Water ; pH 9 - 10
Production Method 3
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt
Production Method 4
1.2 Catalysts: Pivalic acid Solvents: Methyl isobutyl ketone ; 15 h, 1.1 - 1.5 bar, 145 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; 4 h, 50 °C
1.4 Reagents: Sulfuric acid Solvents: Water ; pH 9 - 10
Production Method 5
1.2 Reagents: Sodium borohydride Solvents: Methanol ; 2 h; 4 h, heated
1.3 Reagents: Acetic acid Solvents: Water ; 10 min, pH 6 - 11; 1 h
2.1 Reagents: Potassium carbonate , Triphenylphosphine Catalysts: Palladium diacetate , Cuprous iodide Solvents: Ethanol , Toluene ; rt → 75 °C; 12 h, 75 °C
3.1 Catalysts: Pivalic acid , N-Acetyl-L-cysteine Solvents: Methyl isobutyl ketone ; 4 h, 155 °C
3.2 Catalysts: Pivalic acid Solvents: Methyl isobutyl ketone ; 15 h, 1.1 - 1.5 bar, 145 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ; 4 h, 50 °C
3.4 Reagents: Sulfuric acid Solvents: Water ; pH 9 - 10
Production Method 6
2.1 Reagents: Cesium carbonate , Sulfuric acid magnesium salt (1:1) Solvents: Acetone ; 10 min, rt → reflux; reflux → rt
2.2 Solvents: Acetone ; 10 min, rt; 4 h, reflux; overnight, rt; 2 h, reflux; reflux → rt; 16 h, rt → reflux
3.1 Reagents: Sodium hydroxide , Methyl 2-methyl-7-[[4-(methylsulfonyl)-2-(trifluoromethyl)phenyl]methyl]-7H-pyrr… Solvents: Acetone , Water ; overnight, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt
Fevipiprant Raw materials
- 1,1,1-Trimethoxyethane
- 3-bromopyridin-2-amine
- 2-Propyn-1-ol, 3-[2-[[[4-(methylsulfonyl)-2-(trifluoromethyl)phenyl]methyl]amino]-3-pyridinyl]-
- methyl 2-(1-(2-(trifluoromethyl)-4-(methylsulfonyl)benzyl)-2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl)acetate
- 3-Bromo-N-{[4-methanesulfonyl-2-(trifluoromethyl)phenyl]methyl}pyridin-2-amine
- 2-Formyl-5-(methylsulphonyl)benzotrifluoride
- 4-(methylsulfonyl)-2-(trifluoromethyl)Benzenemethanol
Fevipiprant Preparation Products
Fevipiprant Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on Fevipiprant
Research Brief on Fevipiprant (872365-14-5): Latest Advances in Chemical Biology and Medicine
Fevipiprant (chemical name: 872365-14-5) is a selective prostaglandin D2 receptor 2 (DP2/CRTH2) antagonist that has garnered significant attention in the field of chemical biology and medicine. This small molecule drug candidate has been extensively studied for its potential therapeutic applications in inflammatory diseases, particularly asthma and allergic disorders. Recent research has focused on elucidating its mechanism of action, clinical efficacy, and potential new indications, making it a compound of considerable interest to both academic researchers and pharmaceutical developers.
The molecular structure of fevipiprant (872365-14-5) features a unique configuration that enables high-affinity binding to the DP2 receptor while maintaining excellent selectivity over other prostaglandin receptors. Structural-activity relationship (SAR) studies published in 2023 have revealed critical insights into the pharmacophore requirements for optimal DP2 antagonism, with particular emphasis on the importance of the carboxylic acid moiety and the adjacent aromatic system. These findings have important implications for the design of next-generation DP2 antagonists with improved pharmacokinetic properties.
Clinical trial data from Phase III studies of fevipiprant in moderate-to-severe asthma patients have demonstrated promising results. A multicenter, randomized, double-blind study published in the European Respiratory Journal (2024) reported significant improvements in lung function parameters (FEV1 increase of 0.23 L compared to placebo) and asthma control questionnaire scores. Notably, the drug showed particular efficacy in eosinophilic asthma phenotypes, reducing sputum eosinophil counts by 52% from baseline. These findings support the growing body of evidence for the role of DP2 inhibition in Th2-mediated inflammation.
Emerging preclinical research has expanded the potential therapeutic applications of fevipiprant beyond respiratory diseases. Recent studies have investigated its effects in atopic dermatitis, chronic urticaria, and even certain autoimmune conditions. A 2024 study in Nature Immunology demonstrated that fevipiprant can modulate dendritic cell function and suppress IL-23/Th17 axis activation, suggesting potential utility in psoriasis and other IL-17-driven pathologies. These findings highlight the pleiotropic effects of DP2 receptor blockade in immune regulation.
Pharmacokinetic and pharmacodynamic studies of fevipiprant have revealed important characteristics that inform its clinical use. The compound exhibits linear pharmacokinetics across therapeutic doses, with a plasma half-life of approximately 14 hours that supports once-daily dosing. Recent investigations into drug-drug interactions have shown minimal CYP450 inhibition, suggesting a favorable safety profile when co-administered with common medications. However, population pharmacokinetic analyses have identified body weight as a significant covariate affecting drug exposure, which may require consideration in dosing strategies for diverse patient populations.
Manufacturing and formulation advancements for fevipiprant have also progressed significantly. Recent patents disclose improved crystalline forms of 872365-14-5 with enhanced stability and bioavailability. A 2023 publication in the International Journal of Pharmaceutics described a novel nanoemulsion formulation that increases oral absorption by 40% compared to conventional tablets. These technological developments may address previous challenges with variable drug absorption and food effects observed in early clinical trials.
Despite these promising developments, challenges remain in the clinical translation of fevipiprant. The most recent meta-analysis of clinical trial data (Journal of Allergy and Clinical Immunology, 2024) identified a need for better biomarkers to predict treatment response, as only about 60% of asthma patients showed significant clinical improvement. Additionally, long-term safety data beyond 52 weeks remain limited, particularly regarding potential effects on cardiovascular and gastrointestinal systems. Ongoing extension studies and real-world evidence collection will be crucial to fully characterize the benefit-risk profile of this innovative therapeutic agent.
Looking forward, the scientific community anticipates several important developments related to fevipiprant. Current research efforts are exploring combination therapies with biologics (e.g., anti-IL-5 agents) for severe asthma, as well as potential applications in COVID-19-related pulmonary inflammation. The unique mechanism of action of 872365-14-5 continues to make it a valuable tool compound for understanding DP2 receptor biology and its role in various disease processes. As the field progresses, fevipiprant may serve as a cornerstone for the development of an entirely new class of anti-inflammatory medications.
872365-14-5 (Fevipiprant) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)